Cas no 138580-55-9 (Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-)

Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- structure
138580-55-9 structure
Product Name:Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
CAS No:138580-55-9
MF:C17H16N2O
MW:264.321743965149
CID:1254258
Update Time:2024-08-04

Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
    • Inchi: 1S/C17H16N2O/c1-11-8-12(2)17(20)14(9-11)16-10-15(18-19-16)13-6-4-3-5-7-13/h3-10,20H,1-2H3,(H,18,19)
    • InChI Key: BFTLXJVVXSSUGQ-UHFFFAOYSA-N
    • SMILES: C1(O)=C(C2C=C(C3=CC=CC=C3)NN=2)C=C(C)C=C1C

Computed Properties

  • Exact Mass: 264.12638

Experimental Properties

  • Density: 1.187±0.06 g/cm3(Predicted)
  • Boiling Point: 467.1±40.0 °C(Predicted)
  • PSA: 48.91
  • pka: 9.47±0.48(Predicted)
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